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Compound of Interest

Compound Name: Volkensin
CAS No.: 91933-11-8
Cat. No.: B1239845
Get Quote
. J

For Immediate Implementation: This document provides critical safety and logistical protocols
for the handling and disposal of Volkensin, a highly potent ribosome-inactivating protein. Given
the absence of a specific Safety Data Sheet (SDS), a highly conservative safety approach is
mandatory. All personnel must treat Volkensin as an extremely hazardous substance.

Volkensin, derived from Adenia volkensii, is a potent biological toxin that inhibits protein
synthesis, posing a significant risk to researchers.[1][2] Its toxicity is comparable to, and in
some studies suggested to be even greater than, the well-known toxin ricin.[3] The primary
routes of exposure in a laboratory setting include inhalation of aerosols, ingestion, and
absorption through the skin or mucous membranes.[4][5]

Essential Personal Protective Equipment (PPE)

A multi-layered PPE approach is required at all times when handling Volkensin to prevent
accidental exposure. The minimum required PPE is outlined below.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1239845#bc-rfq
https://www.benchchem.com/product/b1239845/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-volkensin
https://www.benchchem.com/product/b1239845/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-volkensin
https://www.benchchem.com/product/b1239845/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-volkensin
https://en.wikipedia.org/wiki/Volkensin
https://pubmed.ncbi.nlm.nih.gov/3932357/
https://pubmed.ncbi.nlm.nih.gov/16997573/
https://www.ehs.washington.edu/system/files/resources/biotoxin-safety.pdf
https://campus.kennesaw.edu/offices-services/planning-construction/environmental-health-safety/docs/201a-guidelines-for-working-with-biological-toxins.pdf
https://www.benchchem.com/product/b1239845/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-volkensin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

] . Specifications and Best
Body Part Required Protection .
Practices

Safety goggles must be worn

at all times. A face shield is
Safety goggles and a face ) )
Eyes/Face hietd mandatory when there is a risk
shie
of splashing or aerosolization.

[4]16]

Double-gloving with nitrile
gloves is strongly

recommended.[4][6] Gloves

Chemical-resistant gloves must be inspected for integrity
Skin (Nitrile) and a dedicated lab before use and disposed of as
coat contaminated waste

immediately after handling
Volkensin. A solid-front, long-

sleeved lab coat is required.

A respirator is mandatory when
handling powdered Volkensin
Respiratory NIOSH-approved respirator outside of a certified chemical
(N95 or higher) fume hood or biological safety

cabinet to prevent inhalation of

dust particles.[4]

Bod Full-length pants and closed- To protect against accidental
ody .
toe shoes spills.

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for Volkensin. It is
crucial to note the extreme toxicity of this compound and handle it accordingly.
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LD50 (Lethal Dose,

Toxin Animal Model Source
50%)

Volkensin Rat 50-60 ng/kg [31[7]

Volkensin Mouse 1.4 pug/kg [8]

Note: The LD50 values indicate that an extremely small amount of Volkensin can be fatal. All
handling procedures must reflect this high level of hazard.

Standard Operating Procedure for Handling
Volkensin

Adherence to a strict, step-by-step operational plan is critical to minimize exposure risk.

Engineering Controls

All weighing, reconstitution, and handling of powdered Volkensin must be conducted within a
certified chemical fume hood or a Class Il Biological Safety Cabinet (BSC) to mitigate inhalation
risks.[4][9][10] The work surface should be covered with plastic-backed absorbent paper to
contain any potential spills.[4]

Experimental Workflow

Handling Phase (in Ho t-Handling & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/16997573/
https://www.researchgate.net/publication/19230297_Properties_of_Volkensin_a_toxic_lectin_from_Adenia_volkensii
https://cfb.unh.edu/phycokey/Choices/Toxins/Toxin%20ld50s/toxin%20ld50%20list.htm
https://www.benchchem.com/product/b1239845/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-volkensin
https://www.benchchem.com/product/b1239845/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-volkensin
https://www.benchchem.com/product/b1239845/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-volkensin
https://www.ehs.washington.edu/system/files/resources/biotoxin-safety.pdf
https://www.safety.duke.edu/sites/default/files/Work_Toxins_of_BioOrigin.pdf
https://ehs.cornell.edu/research-safety/biosafety-biosecurity/biological-safety-manuals-and-other-documents/guidelines-work-with-toxins-biological-origin
https://www.ehs.washington.edu/system/files/resources/biotoxin-safety.pdf
https://www.benchchem.com/product/b1239845/docs?utm_src=pdf-body-img#safeguarding-researchers-a-comprehensive-guide-to-handling-volkensin
https://www.benchchem.com/product/b1239845?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

References

1. Volkensin - Wikipedia [en.wikipedia.org]

2. Properties of volkensin, a toxic lectin from Adenia volkensii - PubMed
[pubmed.ncbi.nim.nih.gov]

3. Cloning and expression of the B chain of volkensin, type 2 ribosome inactivating protein
from Adenia volkensii harms: co-folding with the A chain for heterodimer reconstitution -
PubMed [pubmed.nchbi.nlm.nih.gov]

4. ehs.washington.edu [ehs.washington.edu]
5. campus.kennesaw.edu [campus.kennesaw.edu]

6. Biohazardous and Toxin Sample Handling Protocols for Laboratory Safety | Lab Manager
[labmanager.com]

7. researchgate.net [researchgate.net]
8. cfb.unh.edu [cfb.unh.edu]
9. safety.duke.edu [safety.duke.edu]

10. Guidelines for Work With Toxins of Biological Origin | Environment, Health and Safety
[ehs.cornell.edu]

To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Volkensin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239845/docs#safeguarding-researchers-a-
comprehensive-guide-to-handling-volkensin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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